Haloperidol hydrochloride

• CAS No.: 1511-16-6
• Product Name: Haloperidol hydrochloride
• Molecular Formula: C21H24Cl2FNO2
• Molecular Weight: 412.3 g/mol
• IUPAC Name: 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-1-(4-fluorophenyl)butan-1-one;hydrochloride
• Standard InChI: InChI=1S/C21H23ClFNO2.ClH/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16;/h3-10,26H,1-2,11-15H2;1H
• Standard InChIKey: JMRYYMBDXNZQMH-UHFFFAOYSA-N
• SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(=O)C3=CC=C(C=C3)F.Cl
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(=O)C3=CC=C(C=C3)F.Cl
• Description: Haloperidol hydrochloride blocks dopamine receptors in in the treatment of schizophrenia, acute psychosis, and delirium.Target: Dopamine ReceptorsHaloperidol is an antipsychotic medication used in the treatment of schizophrenia, acute psychosis, and delirium. Haloperidol is a butyrophenone derivative and functions as an inverse agonist of dopamine. It is classified as a typical antipsychotic and has pharmacological effects similar to the phenothiazines. A long-acting decanoate ester of haloperidol is used as an injection given every four weeks to people with schizophrenia or related illnesses who have poor adherence to medication regimens and suffer frequent relapses of illness, or to overcome the drawbacks inherent to its orally administered counterpart that burst dosage increases risk or intensity of side effects.A review of haloperidol found that while it may be marginally effective in treatment of symptoms associated with schizophrenia, there is a high rate of adverse events. This conclusion may be overly generous as half of people did not complete the studies and some negative trials may have remained unpublished. It should only be used if other treatments are not a possibility. Treatment is merely symptomatic and involves intensive care with stabilization of vital functions. In early detected cases of oral overdose, induction of emesis, gastric lavage, and the use of activated charcoal can all be tried. Epinephrine is avoided for treatment of hypotension and shock, because its action might be reversed. In the case of a severe overdose, antidotes such as bromocryptine or ropinirole may be used to treat the extrapyramidal effects caused by haloperidol, acting as dopamine receptor agonists
• Synonyms: 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-1-(4-fluorophenyl)butan-1-one;hydrochloride
• Reference: [1]. Joy CB, et al. Haloperidol versus placebo for schizophrenia. Cochrane Database Syst Rev. 2006 Oct 18;(4):CD003082.; [2]. Giannini AJ, et al. Acute ketamine intoxication treated by haloperidol: a preliminary study. Am J Ther. 2000 Nov;7(6):389-91.
• PubChem Compound: 11495267
• Last Modified: Nov 11 2021